5-Thien-2-yl-1,3-dihydro-2H-indol-2-one
Cat. No. B8753006
M. Wt: 215.27 g/mol
InChI Key: RXXJBDYWKIOAPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07399780B2
Procedure details
The title compound was prepared as described for Example 37 using 5-bromooxindole and tri-n-butyl(2-thienyl)tin: MS (ES) n/z 216 (M++1).
Name
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][C:6](=[O:11])[CH2:5]2.C([Sn](CCCC)(CCCC)[C:17]1[S:18][CH:19]=[CH:20][CH:21]=1)CCC>>[S:18]1[CH:19]=[CH:20][CH:21]=[C:17]1[C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][C:6](=[O:11])[CH2:5]2
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C=C2CC(NC2=CC1)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCC)[Sn](C=1SC=CC1)(CCCC)CCCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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S1C(=CC=C1)C=1C=C2CC(NC2=CC1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
